molecular formula C14H12BrNO3 B8009503 Methyl 3-((5-bromo-2-oxopyridin-1(2H)-yl)methyl)benzoate

Methyl 3-((5-bromo-2-oxopyridin-1(2H)-yl)methyl)benzoate

Cat. No. B8009503
M. Wt: 322.15 g/mol
InChI Key: ZSHCCBGNWQXLKG-UHFFFAOYSA-N
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Description

Methyl 3-((5-bromo-2-oxopyridin-1(2H)-yl)methyl)benzoate is a useful research compound. Its molecular formula is C14H12BrNO3 and its molecular weight is 322.15 g/mol. The purity is usually 95%.
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properties

IUPAC Name

methyl 3-[(5-bromo-2-oxopyridin-1-yl)methyl]benzoate
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InChI

InChI=1S/C14H12BrNO3/c1-19-14(18)11-4-2-3-10(7-11)8-16-9-12(15)5-6-13(16)17/h2-7,9H,8H2,1H3
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InChI Key

ZSHCCBGNWQXLKG-UHFFFAOYSA-N
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Canonical SMILES

COC(=O)C1=CC=CC(=C1)CN2C=C(C=CC2=O)Br
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Molecular Formula

C14H12BrNO3
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Molecular Weight

322.15 g/mol
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Product Name

Methyl 3-((5-bromo-2-oxopyridin-1(2H)-yl)methyl)benzoate

Synthesis routes and methods

Procedure details

To a solution of 5-bromopyridin-2-ol (0.250 g, 1.437 mmol) in DMF (1.50 mL) at 0° C., was added NaH (60% in mineral oil, 0.075 g, 1.868 mmol) portion-wise over a period of 10 min. The mixture was warmed to room temperature and stirred for 30 min. To the mixture was added methyl 3-(bromomethyl)benzoate (0.395 g, 1.724 mmol) in one portion. The reaction was stirred at room temperature for 16 h and partitioned between EtOAc and water. The organic layer was washed with water and brine, dried over anhydrous MgSO4, filtered, and concentrated in vacuo to provide the crude material. The crude material was purified by flash chromatography (0-50% ethyl acetate:hexanes) to afford the title compound (0.274 g, 59% yield) as clear pale-yellow oil. LCMS, [M+H]+=322.0. 1H NMR (400 MHz, CDCl3) δ 7.98 (d, J=7.7 Hz, 1H), 7.95 (s, 1H), 7.51 (d, J=7.7 Hz, 1H), 7.43 (t, J=7.7 Hz, 1H), 7.37 (d, J=2.7 Hz, 1H), 7.33 (dd, J=9.7, 2.7 Hz, 1H), 6.52 (d, J=9.7 Hz, 1H), 5.11 (s, 2H), 3.90 (s, 3H).
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
Quantity
0.075 g
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Quantity
0.395 g
Type
reactant
Reaction Step Two
Yield
59%

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